2-Amino-3-cycloheptylpropanoic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 2-amino-3-cycloheptylpropanoic acid
• InChI: InChI=1S/C10H19NO2/c11-9(10(12)13)7-8-5-3-1-2-4-6-8/h8-9H,1-7,11H2,(H,12,13)
• InChI Key: WJKZEQGDVZCGPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)CC(C(=O)O)N

Description

2-Amino-3-cycloheptylpropanoic acid is a non-proteinogenic amino acid characterized by a cycloheptyl group attached to the β-carbon of the alanine backbone. Key properties include:

• CAS Number: 119486-19-0 (free base), 1461689-20-2 (hydrochloride salt)
• Molecular Formula: C₁₀H₁₉NO₂ (free base)
• Molecular Weight: 185.26 g/mol (free base)
• Structure: Features a seven-membered cycloheptane ring, conferring unique steric and lipophilic properties compared to smaller cycloalkyl analogs .

It is primarily used in research settings as a chiral building block for peptide synthesis or enzyme inhibitor studies.

Comparison with Similar Compounds

Cycloalkyl-Substituted Amino Acids

The cycloalkyl group’s size and conformation significantly influence physicochemical and biological properties:

Compound Name	CAS Number	Substituent	Molecular Weight (g/mol)	Key Properties
2-Amino-3-cyclopentylpropanoic acid	96539-87-6	Cyclopentyl (C₅)	171.23	Smaller ring enhances rigidity; lower lipophilicity vs. cycloheptyl analog
(R/S)-2-Amino-3-cyclohexylpropanoic acid	1217444-28-4 (HCl salt)	Cyclohexyl (C₆)	199.69 (HCl salt)	Moderate lipophilicity; common in peptide mimics for improved metabolic stability
2-Amino-3-cycloheptylpropanoic acid	119486-19-0	Cycloheptyl (C₇)	185.26	Larger ring increases conformational flexibility and lipophilicity

Key Findings :

• Lipophilicity : Cycloheptyl > Cyclohexyl > Cyclopentyl due to increased hydrocarbon content and ring flexibility.

Aromatic and Halogenated Analogs

Substitution with aromatic or halogenated groups alters electronic properties and toxicity profiles:

Compound Name	CAS Number	Substituent	Molecular Weight (g/mol)	Hazards (GHS Classification)
(S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	555-30-6	Dihydroxyphenyl + methyl	225.24	H315 (skin irritation), H319 (eye irritation), H335 (respiratory irritation)
2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid	66-02-4	Diiodinated phenyl	461.03	High molecular weight; potential radiopharmaceutical applications

Key Findings :

• Toxicity : Aromatic derivatives (e.g., dihydroxyphenyl) exhibit higher irritancy risks compared to aliphatic cycloalkyl analogs .
• Applications : Halogenated variants (e.g., diiodophenyl) may serve as contrast agents or thyroid hormone analogs due to iodine’s electronic effects .

Hydrochloride Salts and Commercial Availability

Hydrochloride salts improve solubility but vary in cost and availability:

Compound Name (Hydrochloride Salt)	CAS Number	Purity	Price Range (EUR)	Availability Status
(2S)-2-Amino-3-cycloheptylpropanoic acid HCl	1461689-20-2	95%	473–3,635	Discontinued for some sizes
(S)-2-Amino-3-cyclohexyl-2-methylpropanoic acid HCl	1217444-28-4	N/A	N/A	Active listings

Key Findings :

• Cost : Cycloheptyl derivatives are priced higher due to synthesis complexity and demand in niche research .
• Supply Chain Issues : Multiple suppliers report discontinuations or stock shortages for cycloheptyl analogs .